(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl)acrylamide

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]prop-2-enamide
• InChI: InChI=1S/C21H24N4O3/c26-21(6-2-14-1-5-18-19(11-14)28-13-27-18)22-16-7-9-25(10-8-16)20-12-17(23-24-20)15-3-4-15/h1-2,5-6,11-12,15-16H,3-4,7-10,13H2,(H,22,26)(H,23,24)/b6-2+
• InChI Key: KDZXZMOYEDMYQG-QHHAFSJGSA-N
• Canonical SMILES: C1CC1C2=CC(=NN2)N3CCC(CC3)NC(=O)C=CC4=CC5=C(C=C4)OCO5
• Isomeric SMILES: C1CC1C2=CC(=NN2)N3CCC(CC3)NC(=O)/C=C/C4=CC5=C(C=C4)OCO5
• Molecular Formula: C21H24N4O3
• Molecular Weight: 380.4 g/mol

Description

(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl)acrylamide is a useful research compound. Its molecular formula is C21H24N4O3 and its molecular weight is 380.448. The purity is usually 95%.
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Scientific Research Applications

Microwave-Assisted Synthesis and Computational StudiesOne research application involves the microwave-assisted synthesis of novel compounds featuring similar functional groups, such as acrylamide derivatives. For instance, a study detailed the synthesis of novel pyrazole ring formations and explored the regioselectivity of reactions through computational studies using Density Functional Theory (DFT) (Fahim, Shalaby, & Ibrahim, 2019). This method highlights the efficiency and selectivity in synthesizing complex structures, potentially applicable to synthesizing compounds similar to "(E)-3-(benzo[d][1,3]dioxol-5-yl)-N-(1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl)acrylamide."

Synthesis of Piperidine-Based Compounds

Another relevant study focuses on the synthesis of piperidine-based derivatives and their anti-arrhythmic activity, demonstrating the therapeutic potential of such structures (Abdel‐Aziz, Abdel-Wahab, El-Sharief, & Abdulla, 2009). This work illustrates the broader pharmacological interests in compounds with piperidine and related functionalities.

Polymeric Applications

Research on poly(methyl methacrylate) supported Cr(VI) reagents incorporating acrylamide and pyrazole functionalities highlights applications in selective oxidation reactions (Abraham, Rajan, & Sreekumar, 1996). Such studies indicate the utility of acrylamide derivatives in developing new materials and catalysts for organic synthesis.

Antimicrobial and Biochemical Studies

Derivatives of acrylamide, including those with sulfonamide, pyrazole, and thiazole moieties, have been synthesized and evaluated for their potential antimicrobial and insecticidal activities, suggesting possible applications in developing new agents for agriculture and medicine (Soliman, El Salam, Fadda, & Abdelmotaal, 2020).

Antioxidant and Antitumor Activities

Compounds featuring acrylamide linked to various heterocycles have been explored for their antioxidant and antitumor activities, underscoring the potential for developing novel therapeutic agents (Mohamed & El-Sayed, 2019).